Cas no 848243-66-3 (2-(aminomethyl)-1λ?-thiolane-1,1-dione)

• Product Name: 2-(aminomethyl)-1λ?-thiolane-1,1-dione
• CAS No: 848243-66-3
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 4220979
• PubChem ID: 55289628
• Update Time: 2025-06-10

2-(aminomethyl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, tetrahydro-, 1,1-dioxide
• 2-(aminomethyl)-1lambda6-thiolane-1,1-dione
• 2-(aminomethyl)-1λ?-thiolane-1,1-dione
• (1,1-dioxothiolan-2-yl)methanamine
• AKOS006361959
• EN300-110419
• YIB24366
• E?-thiolane-1,1-dione
• Z1203586543
• SCHEMBL26050436
• 2-(aminomethyl)-1
• 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide
• CS-0352125
• 848243-66-3
• SCHEMBL2977576

• Inchi： 1S/C5H11NO2S/c6-4-5-2-1-3-9(5,7)8/h5H,1-4,6H2
• InChI Key： KEVGTNCSNMGZGG-UHFFFAOYSA-N
• SMILES： C1(CN)S(=O)(=O)CCC1

Computed Properties

• Exact Mass: 149.05104977Da
• Monoisotopic Mass: 149.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(aminomethyl)-1λ?-thiolane-1,1-dione

Comprehensive Overview of 2-(Aminomethyl)-1λ?-thiolane-1,1-dione (CAS No. 848243-66-3): Properties, Applications, and Research Insights

2-(Aminomethyl)-1λ?-thiolane-1,1-dione (CAS No. 848243-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfur-containing heterocycle, characterized by a thiolane ring and an aminomethyl substituent, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₅H₉NO₂S, highlights its compact yet functionally rich architecture, making it a subject of interest for drug discovery and material science.

In recent years, the demand for sulfur-based heterocycles like 2-(aminomethyl)-1λ?-thiolane-1,1-dione has surged, driven by their role in designing bioactive molecules. Researchers are particularly intrigued by its potential in modulating enzyme activity or serving as a precursor for neuroprotective agents. The compound’s dione moiety also opens avenues for exploring chelation therapy applications, aligning with current trends in precision medicine. Notably, its CAS No. 848243-66-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

From a synthetic perspective, 2-(aminomethyl)-1λ?-thiolane-1,1-dione offers a robust platform for derivatization. Its aminomethyl group enables facile conjugation with carboxylic acids or carbonyl compounds, while the thiolane core provides stability under physiological conditions. These attributes make it a candidate for developing prodrugs or targeted delivery systems, topics frequently discussed in bioconjugation forums. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the growing emphasis on sustainable synthesis.

The compound’s physicochemical properties, including solubility and logP values, are critical for its adoption in drug formulation. Studies suggest that 2-(aminomethyl)-1λ?-thiolane-1,1-dione exhibits moderate water solubility, which can be optimized via salt formation—a technique widely explored in pharmaceutical optimization. Its stability profile under varying pH conditions further enhances its utility in oral drug delivery, a hot topic in bioavailability research.

Beyond pharmaceuticals, CAS No. 848243-66-3 has potential in material science, particularly in designing functional polymers. The thiolane-dione scaffold can act as a crosslinker or monomer, contributing to materials with tailored mechanical and thermal properties. This aligns with industry demands for smart materials in biomedical engineering and electronics, areas where users often search for novel chemical entities.

In conclusion, 2-(aminomethyl)-1λ?-thiolane-1,1-dione represents a multifaceted compound bridging gaps between academia and industry. Its CAS No. 848243-66-3 serves as a gateway to exploring cutting-edge applications, from drug design to advanced materials. As research continues to unravel its full potential, this compound is poised to remain a focal point in scientific discourse, answering pressing questions in molecular innovation and sustainable chemistry.